Silicon dioxide

• IUPAC Name: dioxosilane
• InChI: InChI=1S/O2Si/c1-3-2
• InChI Key: VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• Canonical SMILES: O=[Si]=O
• Molecular Formula: SiO2, O2Si
• Related CAS: 31392-49-1
• DSSTOX Substance ID: DTXSID1029677
• Molecular Weight: 60.084 g/mol
• Physical Description: Transparent to gray, odorless powder. Irritating to the skin and eyes on contact. Inhalation will cause irritation in the respiratory tract. [Note: Amorphous silica is the non-crystalline form of SiO2.], Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Dry Powder, Pellets or Large Crystals, Liquid; Dry Powder, Pellets or Large Crystals, Other Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, NKRA; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid; Water or Solvent Wet Solid, Other Solid, White, fluffy powder or granules. Hygroscopic, Transparent to gray, odorless powder. [Note: Amorphous silica is the non-crystalline form of SiO2.]; [NIOSH], Solid, Transparent to gray, odorless powder. [Note: Amorphous silica is the non-crystalline form of SiO2.]
• Boiling Point: 4046 °F at 760 mmHg (NIOSH, 2023), 4046 °F
• Solubility: Insoluble (NIOSH, 2023), The solubility of the various phases of silicas is very complex and depends upon several factors. Solubility increases with temperature and pH and is affected by the presence of trace metals. Particle size influences the rate of solubility. /Silica/, Insoluble, Silica is rather poorly soluble in water although solubility is higher for the amorphous than for the crystalline morphologies. ... The external amorphous layer in quartz is more soluble than the crystalline underlying core., AMORPHOUS IS SOL IN ALKALIES, ESP WHEN FINELY DIVIDED
• Density: 2.2 (NIOSH, 2023) - Denser than water; will sink, 2.2 @ 25 °C, 2.20
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), approx 0 mm Hg, 0 mmHg (approx)
• Mechanism of Action: ...Some quartz and cristobalite dusts (crystalline) as well as the diatomaceous earths (amorphous), but not the pyrogenic amorphous silica, were cytotoxic and induced morphological transformation of SHE cells in a concentration-dependent manner. The ranking in cytotoxicity was different from that in transforming potency, suggesting two separate molecular mechanisms for the two effects. The cytotoxic and transforming potencies were different from one dust to another, even among the same structural silicas. The type of crystalline structure (quartz vs cristobalite) and the crystalline vs biogenic amorphous form did not correlate with cytotoxic or transforming potency of silica dusts. Comparison of cellular effects induced by original and surface modified samples revealed that several surface functionalities modulate cytotoxic and transforming potencies. The cytotoxic effects appeared to be related to the distribution and abundance of silanol groups and to the presence of trace amounts of iron on the silica surface. Silica particles with fractured surfaces and/or iron-active sites, able to generate reactive oxygen species, induced SHE cell transformation. The results show that the activity of silica at the cellular level is sensitive to the composition and structure of surface functionalities and confirm that the biological response to silica is a surface originated phenomenon.
• Color/Form: Amorphous powder, Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid, Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.
• CAS No.: 7631-86-9, 14639-89-5, 14808-60-7, 13778-37-5, 15468-32-3, 14464-46-1, 20243-18-9, 13778-38-6, 15723-40-7, 17679-64-0, 60676-86-0, 92283-58-4, 99439-28-8, 112945-52-5
• Melting Point: 3110 °F (NIOSH, 2023), 3110 °F, 1716 - 1736 °C

Description

Silicon dioxide, also known as silica, is a chemical compound composed of silicon and oxygen with the molecular formula SiO₂. It is one of the most abundant compounds on Earth, found naturally in various forms such as quartz, flint, and opal. This compound is a fundamental component of sand and is widely used in various industries due to its unique properties, including high melting point, hardness, and chemical inertness .

Synthetic Routes and Reaction Conditions:

• Direct Oxidation: this compound can be synthesized by the direct oxidation of silicon at high temperatures. The reaction is as follows: [ \text{Si (solid) + O₂ (gas) → SiO₂ (solid)} ] This process involves heating silicon metal in the presence of oxygen to produce this compound .

• Sol-Gel Method: This method involves the hydrolysis and condensation of silicon alkoxides, such as tetraethyl orthosilicate (TEOS), in the presence of water and a catalyst. The resulting gel is then dried and calcined to obtain this compound .

Industrial Production Methods:

• Quartz Sand and Sodium Carbonate: Industrially, this compound is produced by melting quartz sand with sodium carbonate at high temperatures. This process yields sodium silicate, which is then acidified to produce this compound .

• Agricultural Waste: Recent advancements have explored the production of this compound nanoparticles from agricultural wastes such as rice husk and maize cobs. These methods are more environmentally friendly and cost-effective .

Types of Reactions:

• Reduction: this compound can be reduced to silicon by reacting with carbon at high temperatures: [ \text{SiO₂ + 2C → Si + 2CO} ]

• Reaction with Fluorine: this compound reacts with fluorine to form silicon tetrafluoride and oxygen: [ \text{SiO₂ + 2F₂ → SiF₄ + O₂} ]

• Reaction with Hydrofluoric Acid: this compound reacts with hydrofluoric acid to produce hexafluorosilicic acid: [ \text{SiO₂ + 6HF → H₂SiF₆ + 2H₂O} ]

Common Reagents and Conditions:

Carbon: Used in the reduction of this compound to silicon.

Fluorine and Hydrofluoric Acid: Used in reactions to produce silicon tetrafluoride and hexafluorosilicic acid, respectively.

Major Products:

Silicon: Produced from the reduction of this compound.

Silicon Tetrafluoride and Hexafluorosilicic Acid: Produced from reactions with fluorine and hydrofluoric acid.

Mechanism of Action

Target of Action

Silicon dioxide (SiO2), also known as silica, is an oxide of silicon . It is found in nature as quartz and is a major constituent of sand . In the majority of silicon dioxides, the silicon atom shows tetrahedral coordination, with four oxygen atoms surrounding a central Si atom . This compound’s primary targets are basic metal oxides such as sodium oxide, potassium oxide, lead(II) oxide, zinc oxide, or mixtures of oxides .

Mode of Action

This compound interacts with its targets by neutralizing basic metal oxides, forming silicates and glasses as the Si-O-Si bonds in silica are broken successively . This interaction results in changes to the physical and chemical properties of the target substances.

Biochemical Pathways

For instance, in the SiO2 hydroxylation process, the water hydrolysis reaction is initiated by physisorption of water molecules onto the silica surface, followed by water splitting and chemisorption of the hydroxyl groups .

Pharmacokinetics

In silico evaluation of these properties can help predict drug behavior in vivo by combining pharmacokinetic processes into one model . The most important physicochemical properties related to ADME processes are logP and logD, as well as solubility and pKa .

Result of Action

The result of this compound’s action depends on its application. In powdered food products and pharmaceutical tablets, this compound is added as a flow agent to absorb water . It prevents foods from caking or sticking together in clumps, ensuring a product’s shelf life, protecting against the effects of moisture, and keeping powdered ingredients from sticking together . Inhalation of fine crystals is toxic to humans, leading to respiratory toxicity .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the rate and extent of degradation and clearance of this compound nanoparticles depend on factors such as size, shape, porosity, and surface modification . These factors directly lead to varying toxic mechanisms and influence the clinical efficacy and safety of this compound for treatment .

Biochemical Analysis

Biochemical Properties

Silicon dioxide nanoparticles have been shown to interact with various biomolecules, including enzymes and proteins. For instance, in a study on cowpea plants, this compound nanoparticles were found to modulate the activities of catalase (CAT) and superoxide dismutase (SOD), two key antioxidant enzymes . These interactions can influence the biochemical reactions within the organism, often leading to enhanced stress tolerance and improved growth .

Cellular Effects

This compound nanoparticles can have profound effects on cellular processes. They can influence cell function by modulating cell signaling pathways and affecting gene expression. For example, in cowpea plants under drought stress, this compound nanoparticles were found to increase the relative water content in cells, thereby mitigating the effects of drought .

Molecular Mechanism

At the molecular level, this compound nanoparticles exert their effects through various mechanisms. They can bind to biomolecules, inhibit or activate enzymes, and induce changes in gene expression. For instance, this compound nanoparticles have been shown to decrease the activities of malondialdehyde (MDA) and total soluble sugar (TSS), which are associated with oxidative stress .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound nanoparticles can change over time. They are generally stable and do not degrade rapidly. Long-term effects on cellular function have been observed in both in vitro and in vivo studies. For example, this compound nanoparticles have been shown to improve the yield and biochemical attributes of cowpea plants under different irrigation regimes over time .

Metabolic Pathways

This compound nanoparticles can be involved in various metabolic pathways. They can interact with enzymes and cofactors, and can affect metabolic flux or metabolite levels. For instance, this compound nanoparticles have been shown to modulate the fatty acid profile of cowpea plants, indicating their involvement in lipid metabolism .

Scientific Research Applications

Silicon dioxide has a wide range of applications in scientific research and industry:

Chemistry: Used as a catalyst support and in chromatography as a stationary phase.

Biology: Utilized in the preparation of biosensors and as a component in drug delivery systems.

Medicine: Employed in the production of medical implants and as an excipient in pharmaceuticals.

Industry: Integral in the manufacturing of glass, ceramics, and as an anti-caking agent in food products .

Comparison with Similar Compounds

• Carbon Dioxide (CO₂)
• Germanium Dioxide (GeO₂)
• Tin Dioxide (SnO₂)
• Lead Dioxide (PbO₂)

Silicon dioxide’s unique combination of abundance, stability, and versatility makes it an invaluable compound in both scientific research and industrial applications.

Synthesis routes and methods I

Procedure details

Oxygen cleaning agent according to the invention was made as follows: a highly concentrated sodium silicate solution was prepared by reacting 45.4 kilograms of 99.9% silicic acid with 93.0 kilograms of 50% sodium hydroxide solution at 104.4° C. to 126.7° C. This temperature was maintained for four hours under reflux conditions not allowing the temperature to exceed 126.7° C. This material was then quenched with 68.0 kilograms of ASTM D1193 Type 1 demineralized water. Two hundred and twenty five grams of this 44% active polysilicate anion sodium silicate solution was mixed with one liter of ASTM D1193 Type 1 demineralized water to obtain a silicon dioxide:disodium oxide mole ratio of 1.83, a polysilicate anion concentration of 9.5% by weight and a pH of 12.4. This solution was then heated to 82.2° C. for two hours and filtered in steps through 50 micron, 10 micron and 3 micron filters. The solution was allowed to cool to room temperature, and five grams of 99.9% sodium molybdate was added as a corrosion inhibitor. Then 15 grams of 48 to 50% fluoroboric acid was added as an additional corrosion inhibitor reducing the pH to 11.93 and forming in situ sodium fluoroborate.

Synthesis routes and methods II

Procedure details

In the table 5, hydrochloric acid worked as a catalyst which promotes hydrolysis of ethylsilicate. Ethylsilicate was formed into silicon dioxide (SiO2) by hydrolysis and polymerization reaction.

Synthesis routes and methods III

Procedure details

German Offenlegungsschrift 4,031,848 discloses a process for the preparation of crystalline sodium silicates having a laminar structure, a molar ratio of SiO2 to Na2O of (1.9 to 2.1) : 1 and a water content of less than 0.3% by weight from a water glass solution having at least 20% by weight of solids. In this case the water glass solution is obtained by reaction of quartz sand with sodium hydroxide solution in the molar ratio of SiO2 to Na2O of (2.0 to 2.3) : 1 at temperatures of 180° to 240° C. and pressures of 10 to 30 bar. This water glass solution is treated in a spray drying zone with hot air at 200° to 300° C. with formation of a pulverulent amorphous sodium silicate having a water content (determined as loss on heating at 700° C.) of 15 to 23% by weight and a bulk density of more than 300 g/l. The pulverulent, amorphous, water-containing sodium silicate is introduced into an inclined rotary kiln equipped with devices for moving solids and is treated therein with flue gas at temperatures of more than 500° to 850° C. for 1 to 60 minutes in counter-current flow with formation of crystalline sodium silicate. Finally, the crystalline sodium silicate leaving the directly heated rotary kiln is comminuted with the aid of a mechanical crusher to particle sizes of 0.1 to 12 mm.